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Compound of Interest

Compound Name: 5-Ethylpyridin-2-ol

Cat. No.: B1342688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 5-Ethylpyridin-2-ol (CAS No: 53428-03-8). Due to the limited availability of a

complete Safety Data Sheet (SDS) for this specific compound, this guide incorporates data

from closely related pyridine derivatives, namely 5-Ethyl-2-methylpyridine and 5-Ethyl-2-

pyridineethanol. All data extrapolated from these related compounds are clearly indicated.

Researchers should handle 5-Ethylpyridin-2-ol with caution and refer to this guide as a

supplementary resource to a comprehensive risk assessment.

Chemical Identification and Physical Properties
Property Value Source

Chemical Name 5-Ethylpyridin-2-ol -

Synonyms
5-Ethyl-2-pyridinol, 5-

ethylpyridin-2(1H)-one
-

CAS Number 53428-03-8 [1][2]

Molecular Formula C₇H₉NO [1][2]

Molecular Weight 123.15 g/mol [1][2]

Appearance Light yellow to yellow solid [2]
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Hazard Identification and Classification
GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological Data
Comprehensive toxicological data for 5-Ethylpyridin-2-ol is not readily available. The following

data is for the related compound 5-Ethyl-2-methylpyridine (CAS: 104-90-5) and should be used

for reference with caution.

Metric Value Species Route Source

LD50 (Oral) 1300 µL/kg Rat Oral [4]

LD50 (Dermal) 710 mg/kg Rat Dermal [4]

LD50 (Dermal) 1000 mg/kg Rabbit Dermal [4]

LC50 (Inhalation) 540 ppm (4 h) Rat Inhalation [4]

LC50 (Inhalation) 2.67 mg/L (4 h) Rat Inhalation [4]

Experimental Protocols: Safe Handling and Storage
4.1. Engineering Controls:
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Work in a well-ventilated area, preferably in a certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

4.2. Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation or damage.

Hand Protection

Nitrile or neoprene gloves.

Double-gloving is

recommended.

Provides a barrier against skin

contact, which can cause

irritation. Regularly inspect

gloves for any signs of

degradation.

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

Minimizes skin exposure to

accidental spills and protects

from potential flammability

hazards.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when handling

outside of a certified chemical

fume hood or in poorly

ventilated areas.

Protects the respiratory tract

from potentially irritating and

harmful vapors.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, and vapors.

Use non-sparking tools to prevent ignition sources.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory area.

Contaminated clothing should be removed and washed before reuse.

4.4. Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Recommended storage temperature is 2-8°C.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4]

Emergency Procedures
5.1. First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[5]

Skin Contact

Immediately flush the contaminated skin with

plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.

5.2. Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE) as outlined in section 4.2. Avoid breathing dust and vapors.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.

Methods for Containment and Cleaning Up: For a solid spill, carefully sweep up the material

and place it into a suitable, labeled container for disposal. Avoid generating dust. For a liquid

spill, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for

disposal.[5]

Disposal Considerations
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Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal regulations. Do not dispose of down the

drain.

Visualization of Emergency Spill Workflow
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use absorbent material for liquids)

Clean Up Spill
(Sweep solid or absorb liquid)

Decontaminate the Area

Dispose of Waste
in a Labeled, Sealed Container

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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